Cas no 148992-01-2 (Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-)
148992-01-2 structure
Product Name:Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-
CAS No:148992-01-2
MF:C13H13N3
MW:211.262422323227
CID:1320815
Update Time:2024-08-18
Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]-
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- Inchi: 1S/C13H13N3/c1-13(2,16-8-7-15-10-16)12-5-3-11(9-14)4-6-12/h3-8,10H,1-2H3
- InChI Key: SQKZHKLOFPAJCP-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C(N2C=NC=C2)(C)C)C=C1
Computed Properties
- Exact Mass: 211.11109
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 395.3±25.0 °C(Predicted)
- PSA: 41.61
- pka: 6.71±0.30(Predicted)
Benzonitrile, 4-[1-(1H-imidazol-1-yl)-1-methylethyl]- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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